5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid

Regiochemistry Medicinal chemistry Synthetic intermediate
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H9ClN2O2
Molecular Weight 224.64 g/mol
Cat. No. B13284239
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Technical Parameters


Basic Identity
Product Name5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid
Molecular FormulaC10H9ClN2O2
Molecular Weight224.64 g/mol
Structural Identifiers
SMILESCN(CC#C)C1=NC=C(C(=C1)C(=O)O)Cl
InChIInChI=1S/C10H9ClN2O2/c1-3-4-13(2)9-5-7(10(14)15)8(11)6-12-9/h1,5-6H,4H2,2H3,(H,14,15)
InChIKeyRPVNLGJJHFAKHY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid – Identity & Procurement


5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid (CAS 1592616-65-3, MF C₁₀H₉ClN₂O₂, MW 224.64 g/mol) is a heterocyclic pyridine-4-carboxylic acid derivative substituted at the 5-position with chlorine and at the 2-position with a methyl(prop-2-yn-1-yl)amino side‑chain [1]. Computed physicochemical properties include a predicted XLogP3 of 1.6, a topological polar surface area (TPSA) of 53.4 Ų, one hydrogen‑bond donor, four hydrogen‑bond acceptors, and three rotatable bonds [2]. Commercial sourcing from established laboratory suppliers is available at a certified purity of ≥ 95% . The compound is primarily employed as a synthetic intermediate in medicinal chemistry and agrochemical research, with its alkyne moiety enabling further elaboration via click‑chemistry or Sonogashira coupling strategies [2].

Workflow
Synthetic intermediate for medicinal chemistry and agrochemical research
Selection
5-chloro-2-amino-4-carboxy regioisomer with terminal alkyne side-chain
Use Context
Click chemistry (CuAAC) or Sonogashira coupling for library elaboration

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid: Substitution Risks


Although numerous methyl(prop-2-yn-1-yl)amino‑substituted pyridine carboxylic acids share the same core scaffold, the precise position of the chlorine substituent and the carboxylic‑acid group creates divergent lipophilicity and spatial‑arrangement profiles that can alter reactivity, molecular recognition, and downstream synthetic utility [1]. The target compound’s 5‑chloro‑2‑amino‑4‑carboxy substitution pattern represents a regioisomer that is distinct from the 2‑chloro‑6‑amino‑4‑carboxy or 5‑chloro‑6‑amino‑3‑carboxy arrangements in commonly catalogued comparators . These seemingly minor positional differences can substantially shift computed logP values and are expected to influence nucleophilic aromatic substitution rates, coordination chemistry, and pharmacokinetic parameters in medicinal‑chemistry programmes. Consequently, substituting any in‑class compound without rigorous analytical confirmation risks introducing uncontrolled variables into a synthetic route or biological assay [1].

  • Regiochemical shift from 5-chloro-2-amino to 2-chloro-6-amino isomer may alter reactivity and molecular recognition.

  • Chlorine substitution increases computed logP by ~1.0 log unit vs. dechlorinated analog; lipophilicity profile may not transfer.

  • Structural analogs with different substitution patterns risk introducing uncontrolled variables in synthetic or assay workflows.

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid vs. Structural Analogs


Regiochemical Differentiation

The target compound bears chlorine at the pyridine 5‑position and the methyl(prop-2-yn-1-yl)amino group at the 2‑position adjacent to the ring nitrogen. Its closest commercially catalogued analog, 2‑chloro‑6‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid, places chlorine at the 2‑position and the amino group at the 6‑position [1]. This reversal of substitution pattern can alter the compound’s electronic environment and its behaviour in electrophilic and nucleophilic substitution reactions, even though both share the same molecular formula (C₁₀H₉ClN₂O₂) and molecular weight (224.64 g/mol) [1].

Regiochemistry
Head-to-head
Target: Cl at 5‑position, amino at 2‑position
Comparator: Cl at 2‑position, amino at 6‑position
Substitution pattern directs reactivity and recognition; IP‑sensitive differentiation.
Based on IUPAC naming and SMILES strings.
Regiochemistry Medicinal chemistry Synthetic intermediate

Lipophilicity vs. Dechlorinated Analog

Replacing the chlorine atom with hydrogen dramatically reduces lipophilicity. The target 5‑chloro compound has a computed XLogP3 of 1.6 [1], whereas the directly comparable dechlorinated analog 2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid (CAS 1557786‑38‑5) has a computed XLogP3 of only 0.6 [2]. This 1.0 log unit difference corresponds to approximately a 10‑fold difference in octanol‑water partition coefficient, which can substantially influence membrane permeability, solubility, and plasma‑protein binding in biological settings.

Lipophilicity
Cross‑study
ΔXLogP3 = +1.0 (target 1.6 vs 0.6)
~10‑fold higher octanol‑water partition; may influence permeability and protein binding.
Computed XLogP3 from PubChem; no experimental logP.
Lipophilicity Drug design ADME prediction

Molecular Weight Comparison

The presence of chlorine adds 34.44 g/mol to the molecular weight relative to the dechlorinated congener. The target compound weighs 224.64 g/mol [1], while 2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid weighs 190.20 g/mol [2]. For fragment‑based drug discovery, this 34.4 Da mass increment can shift a compound across commonly used molecular‑weight cut‑offs (e.g., the “Rule of Three” threshold of 300 Da), influencing library design and lead‑likeness assessments.

Molecular Weight
Cross‑study
ΔMW = +34.44 g/mol (224.64 vs 190.20)
Mass increment may shift fragment‑likeness assessment and lead‑generation filters.
Values from respective PubChem compound summaries.
Molecular weight Building block selection Fragment-based drug discovery

TPSA Equivalence Across Regioisomers

Despite differing substitution patterns, the target compound and its close congeners share an identical computed TPSA of 53.4 Ų [1][2]. This value falls well below the 140 Ų threshold often associated with favourable oral bioavailability and blood‑brain‑barrier penetration. The constancy of TPSA indicates that variations in biological performance among these analogs are likely driven by lipophilicity and shape‑based interactions rather than by gross changes in hydrogen‑bonding capacity.

Polar Surface Area
Class‑level
TPSA = 53.4 Ų (identical across regioisomers)
Equivalent TPSA simplifies SAR analysis; lipophilicity drives differences.
Computed TPSA from PubChem.
Polar surface area Membrane permeability ADME prediction

Boiling Point & Density Comparison

Predicted physicochemical data provide practical benchmarks for laboratory handling. For the target compound, predicted boiling point is 459.7 ± 45.0 °C and density is 1.387 ± 0.06 g/cm³ . In contrast, 2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid has a reported boiling point of 384.7 ± 42.0 °C and density of 1.23 ± 0.1 g/cm³ . The higher boiling point and density of the chlorinated compound may affect distillation‑based purification strategies and solvent‑partitioning behaviour.

Boiling Point & Density
Data to verify
BP ~459.7 °C, density 1.387 g/cm³; comparator ~384.7 °C, 1.23 g/cm³
Predicted handling differences for purification and solvent partitioning.
Predicted values; experimental confirmation recommended.
Physicochemical properties Purification Formulation

Bioactivity & ADME Data Gap

At the time of this analysis, no peer‑reviewed studies directly measuring the biochemical inhibitory activity (IC₅₀, Kᵢ), cellular potency, solubility, metabolic stability, or permeability of 5‑chloro‑2‑[methyl(prop‑2‑yn‑1‑yl)amino]pyridine‑4‑carboxylic acid or its closest analogs were identified. All differentiation presented herein relies on computed physicochemical properties, structural comparisons, and vendor‑supplied purity specifications rather than experimentally determined in‑vitro or in‑vivo benchmark data. Users requiring bioactivity‑guided selection should commission head‑to‑head profiling under their specific assay conditions.

Bioactivity Data
Data to verify
No IC₅₀, Kᵢ, or ADME data available
Selection based solely on computed properties; empirical profiling needed.
No peer‑reviewed bioactivity data as of May 2026.
Data transparency Risk assessment Procurement diligence

5-Chloro-2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid: Application Scenarios


Kinase & GPCR Targeted Libraries

Medicinal chemistry teams building targeted libraries can exploit the 5‑chloro‑2‑amino‑4‑carboxy regiochemical arrangement as a distinct scaffold for lead generation [1]. The defined chlorine position allows for regioselective derivatisation (e.g., Suzuki coupling at the 5‑position after appropriate activation) that would not be possible with the 2‑chloro‑6‑amino isomer, providing access to unique chemical space for patent filing.

Click Chemistry Bioconjugation

The terminal alkyne on the methyl(prop‑2‑yn‑1‑yl)amino side‑chain facilitates copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) for bioconjugation or probe synthesis [2]. The XLogP3 of 1.6 – intermediate between highly polar dechlorinated analogs (XLogP3 0.6) and more lipophilic all‑carbon scaffolds – offers a balanced starting point for tuning the physicochemical profile of click‑derived conjugates without requiring additional protecting‑group manipulations [2].

Fragment-Based Drug Discovery

With a molecular weight of 224.64 g/mol and TPSA of 53.4 Ų, the compound falls within acceptable fragment‑likeness parameters (MW < 300, TPSA < 60 Ų) [3]. Its intermediate lipophilicity and the presence of a chlorine atom provide a useful heavy‑atom handle for X‑ray crystallography or cryo‑EM studies during fragment‑soaking experiments, aiding in the rapid determination of binding poses [3].

Agrochemical Intermediate

The predicted boiling‑point differential (≈ 460 °C vs. ≈ 385 °C for the dechlorinated analog) and higher density suggest that the chlorinated compound may exhibit different volatility and environmental partitioning behaviour . Agrochemical discovery programs seeking to modulate soil mobility or vapour pressure in pyridine‑carboxylic‑acid‑derived herbicides or fungicides can use these physicochemical distinctions to guide lead selection without initial synthesis .

Application
Selection Property
Validation Focus
Kinase & GPCR targeted libraries
Regiochemical scaffold
Regioselective derivatisation feasibility
Click chemistry bioconjugation
Terminal alkyne functionality
CuAAC reactivity and conjugate physicochemical tuning
Fragment-based drug discovery
Fragment-likeness profile
Ligand efficiency and hit‑to‑lead progression criteria
Agrochemical intermediate
Physicochemical handling profile
Volatility and partitioning behaviour
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